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Compound of Interest

Compound Name: N-Ethylpropylamine

Cat. No.: B033212

This guide provides essential safety information for researchers, scientists, and drug
development professionals working with N-Ethylpropylamine. It is designed to address
potential issues and questions regarding its safe handling and storage in a laboratory setting.

Frequently Asked Questions (FAQs) and
Troubleshooting Guides

Q1: What are the primary hazards associated with N-Ethylpropylamine?

Al: N-Ethylpropylamine is a highly flammable liquid and vapor.[1][2][3][4][5] It is also
corrosive and can cause severe skin burns and eye damage.[2][3][4][5][6][7] Inhalation or
ingestion can be harmful, and it is toxic in contact with skin.[1][3][4][6]

Q2: What personal protective equipment (PPE) is required when handling N-
Ethylpropylamine?

A2: When working with N-Ethylpropylamine, it is crucial to wear appropriate personal
protective equipment. This includes:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[6][8]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are
necessary to prevent skin contact.[5][6][8]
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» Respiratory Protection: Use a respirator with an appropriate vapor cartridge if working in a
poorly ventilated area or when exposure limits may be exceeded.[2] All work should ideally
be conducted in a chemical fume hood.[3][6]

Q3: What are the proper storage conditions for N-Ethylpropylamine?

A3: N-Ethylpropylamine should be stored in a tightly closed container in a dry, cool, and well-
ventilated area.[1][2][3][7][8] It is recommended to store it in a refrigerator at 2-8°C.[9] Keep it
away from heat, sparks, open flames, and other ignition sources.[1][2][3][6][8] The storage area
should be designated for corrosive and flammable materials.[3]

Q4: What materials are incompatible with N-Ethylpropylamine?

A4: N-Ethylpropylamine is incompatible with strong oxidizing agents and acids.[6][7] Contact
with these substances can lead to hazardous reactions.

Q5: What should | do in case of a spill?

A5: In the event of a spill, immediately evacuate the area and remove all sources of ignition.[3]
[10] Use non-sparking tools and absorbent materials to contain and clean up the spill.[2][3][8]
Ensure adequate ventilation.[6][8] Dispose of the waste in accordance with local regulations for
hazardous materials.[3]

Q6: What are the first-aid measures in case of exposure?
AG:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3][8]

» Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[3][5][8]

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek immediate medical attention.[3][5][8][11]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][5][8][11]

Quantitative Data Summary

Property Value

Molecular Formula C5H13N

Molecular Weight 87.16 g/mol [4]

Boiling Point 80-91 °C[2][6]

Flash Point 2 °C (closed cup)[2]
Density 0.748 g/cm?3 at 25 °C[2]
Storage Temperature 2-8°C (Refrigerator)[9]

Experimental Workflow: Safe Handling Protocol

The following diagram outlines the standard workflow for safely handling N-Ethylpropylamine
in a laboratory setting.
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Caption: Workflow for safe handling of N-Ethylpropylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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